1-[[2-(1-Benzotriazolyl)-1-oxoethyl]amino]-3-cyclohexylthiourea

• Molecular Formula: C15H20N6OS
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 1-[[2-(benzotriazol-1-yl)acetyl]amino]-3-cyclohexylthiourea
• InChI: InChI=1S/C15H20N6OS/c22-14(10-21-13-9-5-4-8-12(13)17-20-21)18-19-15(23)16-11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H,18,22)(H2,16,19,23)
• InChI Key: IBPRMHMWTMPCPV-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC(=S)NNC(=O)CN2C3=CC=CC=C3N=N2

Description

1-[[2-(1-benzotriazolyl)-1-oxoethyl]amino]-3-cyclohexylthiourea is a member of benzotriazoles.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

1-[[2-(1-Benzotriazolyl)-1-oxoethyl]amino]-3-cyclohexylthiourea is involved in the synthesis of various heterocyclic compounds. For example, it has been used in the synthesis of 1,4-benzothiazepines and 1,4-benzoxazepines through Lewis acid-mediated cyclizations (Katritzky, Xu, He, & Mehta, 2001). These compounds have potential applications in medicinal chemistry and drug design.

Preparation of Peptide Mimetics and Conjugates

N-(Protected α-aminoacyl)benzotriazoles, closely related to the given compound, are powerful acylating agents used for preparing peptides, peptide mimetics, and conjugates (Küçükbay & Buğday, 2014). This application is significant in the field of biochemistry and pharmaceuticals, aiding in the development of new therapeutic agents.

Antitumor Properties

Benzotriazole derivatives have been studied for their role in DNA cleavage, which is crucial in antitumor activity. A related compound, 3-amino-1,2,4-benzotriazine 1,4-dioxide, demonstrates its biological activity from DNA cleavage, essential in its antitumor properties (Daniels & Gates, 1996).

Fluorescent Probes for NO and Nitrite Detection

A study on a BODIPY-based dual-responsive turn-on fluorescent probe, which includes a benzotriazolyl group, highlights its application in detecting NO and nitrite, relevant in biological and pharmacological studies (Zhang et al., 2018).

Synthesis of Thioureas

The compound is used in the synthesis of thioureas, as evident in the study involving 1-(alkyl/arylthiocarbamoyl)benzotriazoles, which are synthesized from related compounds and act as isothiocyanate equivalents (Katritzky, Ledoux, Witek, & Nair, 2004). Thioureas have numerous applications in organic synthesis and medicinal chemistry.

Synthesis of 2-Amino-1,3-benzoselenazole

Research shows the synthesis of 2-amino-1,3-benzoselenazoles from isothiocyanates under metal-free cyclization conditions, where the compound can potentially play a role (Ichikawa, Miyashi, Ishigaki, & Mitsuhashi, 2020).